Cas no 90271-37-7 (1-(3-Nitrophenyl)ethanamine)

1-(3-Nitrophenyl)ethanamine structure
1-(3-Nitrophenyl)ethanamine structure
1-(3-Nitrophenyl)ethanamine
90271-37-7
C8H10N2O2
166.177201747894
MFCD04974122
803186
591996

1-(3-Nitrophenyl)ethanamine Properties

Names and Identifiers

    • 1-(3-Nitrophenyl)ethanamine
    • 1-(3-Nitrophenyl)ethylamine
    • Benzenemethanamine, a-methyl-3-nitro-
    • Benzylamine, α-methyl-m-nitro- (6CI, 7CI)
    • α-Methyl-3-nitrobenzenemethanamine (ACI)
    • 1-(3-Nitrophenyl)ethan-1-amine
    • AS-39405
    • Benzenemethanamine,a-methyl-3-nitro-
    • MFCD06656016
    • Benzylamine, .alpha.-methyl-m-nitro-
    • MFCD06659477
    • SY245370
    • (S)-3-nitrophenethylamine hcl
    • NCGC00327954-01
    • SB39741
    • SY322865
    • AKOS000124293
    • AKOS015967354
    • MFCD04974122
    • AKOS016051751
    • 1-(3-nitrophenyl)ethan-1-amine
    • (R)-3-Nitrophenethylamine HCl
    • benzene, 1-(1-aminoethyl)-3-nitro-
    • 1-(3-nitrophenyl) ethan-1-amine
    • EN300-40367
    • 1-(3-nitrophenyl)ethylamine
    • AB01006791-01
    • 90271-37-7
    • AB01006791-04
    • 1-(3-Nitrophenyl)ethanamine #
    • Benzenemethanamine, alpha-methyl-3-nitro-, (alphaR)-
    • SCHEMBL2433538
    • SY241038
    • CS-W020659
    • 1-(3-Nitro-phenyl)-ethylamine
    • BCP25712
    • Benzenemethanamine, alpha-methyl-3-nitro-, (alphaS)-
    • 3-Nitro-alpha-Methylbenzylamine
    • +Expand
    • MFCD04974122
    • AVIBPONLEKDCPQ-UHFFFAOYSA-N
    • 1S/C8H10N2O2/c1-6(9)7-3-2-4-8(5-7)10(11)12/h2-6H,9H2,1H3
    • [O-][N+](C1C=C(C(C)N)C=CC=1)=O

Computed Properties

  • 166.074227566g/mol
  • 1
  • 1
  • 2
  • 166.074227566g/mol
  • 12
  • 167
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 1.3
  • 71.8Ų

Experimental Properties

  • 2.83800
  • 71.84000
  • 1.581
  • 264.8±23.0 °C at 760 mmHg
  • 0.0±0.5 mmHg at 25°C
  • 113.9±22.6 °C
  • 1.2±0.1 g/cm3

1-(3-Nitrophenyl)ethanamine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GS73-100mg
1-(3-NITRO-PHENYL)-ETHYLAMINE
90271-37-7 95%
100mg
$12.00 2024-04-20
A2B Chem LLC
AH82239-100mg
1-(3-Nitrophenyl)ethanamine
90271-37-7 95%
100mg
$11.00 2024-05-20
Aaron
AR00GSFF-100mg
1-(3-NITRO-PHENYL)-ETHYLAMINE
90271-37-7 97%
100mg
$14.00 2024-07-18
abcr
AB456101-250 mg
1-(3-Nitrophenyl)ethanamine; .
90271-37-7
250MG
€219.50 2023-07-18
Advanced ChemBlocks
P35271-250MG
1-(3-Nitrophenyl)ethanamine
90271-37-7 95%
250MG
$100 2023-09-15
Alichem
A019114910-5g
1-(3-Nitrophenyl)ethanamine
90271-37-7 95%
5g
$988.80 2023-08-31
Ambeed
A162932-100mg
1-(3-Nitrophenyl)ethanamine
90271-37-7 95%
100mg
$15.0
Apollo Scientific
OR943499-250mg
1-(3-Nitrophenyl)ethanamine
90271-37-7 95%
250mg
£63.00 2023-09-02
Chemenu
CM372960-250mg
1-(3-Nitrophenyl)ethanamine
90271-37-7 95%+
250mg
$55 2022-05-27
ChemScence
CS-W020659-100mg
1-(3-Nitrophenyl)ethanamine
90271-37-7 98.68%
100mg
$35.0 2022-04-26

1-(3-Nitrophenyl)ethanamine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Zirconium chloride (ZrCl4) ,  Sodium borohydride Solvents: Tetrahydrofuran ;  5 h, rt
1.2 Reagents: Ammonia Solvents: Water ;  pH 9
Reference
Monomeric Octahedral Ruthenium(II) Complex Enabled meta-C-H Nitration of Arenes with Removable Auxiliaries
Fan, Zhoulong; Li, Jie; Lu, Heng; Wang, Dong-Yu; Wang, Chao; et al, Organic Letters, 2017, 19(12), 3199-3202

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Ammonium formate ,  Formic acid, compd. with N,N-diethylethanamine (5:2) Catalysts: Chloro[3-[1-[(4-methoxyphenyl)imino-κN]ethyl]-2-naphthalenyl-κC][(1,2,3,4,5-η)-1… Solvents: Methanol ;  12 h, 80 °C
Reference
Primary Amines by Transfer Hydrogenation Reductive Amination of Ketones by Using Cyclometalated IrIII Catalysts
Talwar, Dinesh; Salguero, Noemi Poyatos; Robertson, Craig M.; Xiao, Jianliang, Chemistry - A European Journal, 2014, 20(1), 245-252

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Sodium cyanoborohydride Solvents: Methanol
Reference
Reductive aminations of carbonyl compounds with borohydride and borane reducing agents
Baxter, Ellen W.; Reitz, Allen B., Organic Reactions (Hoboken, 2002, 59,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Sodium cyanoborohydride Solvents: Methanol
Reference
Benzodiazepine receptor-binding activity of 9-(1-phenylethyl)purines
Kelley, James L.; McLean, Ed W.; Ferris, Robert M.; Howard, James L., Journal of Medicinal Chemistry, 1990, 33(7), 1910-14

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ,  Water
Reference
Design, synthesis and biological evaluation of novel inosine 5'-monophosphate dehydrogenase (IMPDH) inhibitors
Dunkern, Torsten; Chavan, Sunil; Bankar, Digambar; Patil, Anuja; Kulkarni, Pritee; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2014, 29(3), 408-419

Synthetic Circuit 6

Reaction Conditions
1.1 Catalysts: Chloro[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl](N-phenyl-2-p… Solvents: Methanol ;  15 h, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2, rt
1.3 Reagents: Potassium hydroxide ;  pH 10 - 12, rt
Reference
Scope and limitations of reductive amination catalyzed by half-sandwich iridium complexes under mild reaction conditions
Nguyen, Dat P.; Sladek, Rudolph N.; Do, Loi H., Tetrahedron Letters, 2020, 61(32),

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: 1,2-Dichloroethane
Reference
Preparation of α-(aminophenyl)alkylamines
, Japan, , ,

1-(3-Nitrophenyl)ethanamine Raw materials

1-(3-Nitrophenyl)ethanamine Preparation Products

1-(3-Nitrophenyl)ethanamine Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:90271-37-7)
ZHAO JING LI
17558870519
sales02@chemsoon.com

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